1-[(2-chlorobenzyl)oxy]-6-nitro-2-phenyl-1H-1,3-benzimidazole

• IUPAC Name: 1-[(2-chlorophenyl)methoxy]-6-nitro-2-phenylbenzimidazole
• InChI: InChI=1S/C20H14ClN3O3/c21-17-9-5-4-8-15(17)13-27-23-19-12-16(24(25)26)10-11-18(19)22-20(23)14-6-2-1-3-7-14/h1-12H,13H2
• InChI Key: YKAJVGXYUIOARP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(N2OCC4=CC=CC=C4Cl)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H14ClN3O3
• Molecular Weight: 379.8 g/mol
• CAS No.: 282523-59-5

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as boiling point, melting point, density, etc. Unfortunately, the specific physical and chemical properties for “1-[(2-chlorobenzyl)oxy]-6-nitro-2-phenyl-1H-1,3-benzimidazole” are not available in the current data.

Scientific Research Applications

Structure-Activity Relationships in Antitubercular Compounds

The exploration of nitroimidazoles, particularly those with a structure similar to 1-[(2-chlorobenzyl)oxy]-6-nitro-2-phenyl-1H-1,3-benzimidazole, has shown significant potential in antitubercular research. Studies demonstrate the necessity of specific substitutions on the imidazole ring for maintaining aerobic activity against Mycobacterium tuberculosis. These modifications can significantly influence the compound's bactericidal properties, underscoring the importance of structural nuances in designing effective antitubercular agents (Kim et al., 2009).

Antihistaminic Activity of Benzimidazole Derivatives

The benzimidazole core structure, akin to that of this compound, is a focal point in the development of antihistaminic agents. Research indicates that the presence of an oxygen atom in certain positions of the benzimidazole nucleus is crucial for potent antihistaminic activity. This insight is vital for designing new compounds with enhanced efficacy in treating allergic conditions (Iemura et al., 1986).

Repurposing for Neglected Tropical Diseases

Nitroimidazole derivatives, similar to this compound, have been repurposed for treating neglected tropical diseases like visceral leishmaniasis. Structural modifications, particularly in the aryloxy side chain, have shown promising results in improving solubility and safety while maintaining activity against the disease, offering a potential first-in-class drug candidate (Thompson et al., 2016).

Antimicrobial and Anticancer Potential

Benzimidazole derivatives, incorporating features similar to this compound, have been investigated for their antimicrobial and anticancer activities. The presence of nitrophenyl and chlorophenyl groups has led to the discovery of compounds with significant antibacterial properties against various strains, including MSSA and MRSA. Additionally, some of these compounds have demonstrated potent anticancer activities, indicating the versatility of the benzimidazole scaffold in therapeutic applications (Pham et al., 2022).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects. The specific safety and hazard information for “1-[(2-chlorobenzyl)oxy]-6-nitro-2-phenyl-1H-1,3-benzimidazole” is not available in the current data.